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Compound of Interest

Compound Name: Monosodium malonate

Cat. No.: B1262178

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth review of the available safety data for monosodium
malonate and its related salts. Due to a notable lack of a comprehensive, publicly available
Safety Data Sheet (SDS) specifically for monosodium malonate (CAS No. 2922-55-6), this
document compiles and critically assesses information from various sources for related
compounds, including disodium malonate and other sodium malonate salts. This guide
highlights the existing data, discrepancies in hazard classifications, and outlines standard
experimental protocols for toxicological assessment.

Comparative Analysis of Hazard Classifications

A review of safety data sheets for various sodium malonate salts reveals significant
inconsistencies in their GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classifications. While some suppliers classify their products as non-hazardous,
others indicate specific health risks. These discrepancies may arise from impurities, the
physical form of the substance (e.g., anhydrous vs. monohydrate), or the nature of the product
(e.g., pure substance vs. a solution).

The following table summarizes the GHS hazard statements found for different sodium
malonate products. It is crucial to consult the specific SDS for the product in use.
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Product Description GHS Hazard Statement(s) Source

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
skin irritationH317: May cause
3.4 M Sodium malonate pH 7.0  an allergic skin reactionH319: Hampton Research[1]
Causes serious eye
irritationH332: Harmful if
inhaledH335: May cause

respiratory irritation

Acute Tox. 4; Skin Irrit. 2; Eye

Sodium Malonate Irrit. 2; H302, H332, H315, TMMedia[2]
H319
] o Not considered a hazardous )
Sodium malonate dibasic Santa Cruz Biotechnology[3]
substance
Disodium malonate Not classified Loba Chemie[4][5]
Sodium malonate dibasic Not a hazardous substance or _ _
) Sigma-Aldrich
monohydrate mixture

Toxicological Data

Quantitative toxicological data for monosodium malonate is not readily available. The
following data has been reported for disodium malonate.

Route of
Substance Test Type Administrat Species Value Source
ion
Disodium Intraperitonea Haz-Map,
LD50 Mouse 1,550 mg/kg
malonate I RTECSI[6][7]
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Experimental Protocols for Toxicological
Assessment

For substances with limited toxicological data like monosodium malonate, standardized
testing guidelines from the Organisation for Economic Co-operation and Development (OECD)
are employed to determine their potential hazards. The following are summaries of key
experimental protocols relevant to the hazards identified for some forms of sodium malonate.

Acute Oral Toxicity (OECD Test Guideline 420, 423, or
425)

These guidelines are used to determine the amount of a substance that causes adverse effects

when administered orally in a single dose.[3]

e Principle: A test substance is administered orally to a group of fasted animals at one of the
defined dose levels. The animals are observed for a defined period for signs of toxicity and

mortality.
o Methodology:
o Animal Selection: Typically, young adult rats of a single sex (usually females) are used.[8]

o Dosing: The substance is administered in a single dose via gavage.[8] Dosing can be
done in a stepwise procedure using fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[8]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[8]

o Endpoint: The test allows for the determination of the LD50 (the statistically estimated
dose that is expected to be lethal to 50% of the animals) or the classification of the

substance into a GHS toxicity category.[3]

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
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This guideline assesses the potential of a substance to cause reversible or irreversible skin
damage.[9]

 Principle: A single dose of the test substance is applied to a small area of the skin of an
animal. The site is observed for signs of erythema (redness) and edema (swelling).

o Methodology:
o Animal Selection: The albino rabbit is the preferred species.[9]

o Application: Approximately 0.5 g of the solid substance is applied to a small patch of
shaved skin and held in place with a porous gauze dressing for a 4-hour exposure period.

[9]

o Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours
after patch removal. Observations continue for up to 14 days to assess the reversibility of
any effects.[9]

o Endpoint: The severity and reversibility of the skin reactions are scored to classify the
substance's irritation potential.[9]

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test evaluates the potential of a substance to cause damage to the eye.[10][11]

e Principle: A single dose of the test substance is applied to one eye of an animal, with the
other eye serving as a control. The eyes are examined for corneal opacity, iritis, conjunctival
redness, and chemosis (swelling).

o Methodology:
o Animal Selection: Healthy, young adult albino rabbits are typically used.[2]

o Application: A small amount of the test substance is instilled into the conjunctival sac of
one eye.[10]
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o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[11] The
observation period can be extended up to 21 days to assess the reversibility of effects.[4]

o Endpoint: The scores for corneal, iris, and conjunctival effects are used to classify the
substance's potential for eye irritation or serious eye damage.[11] The use of analgesics
and anesthetics is recommended to minimize animal distress.[10]

Logical Structure of a Safety Data Sheet (SDS)

The following diagram illustrates the logical flow and key sections of a standard Safety Data
Sheet, providing a framework for understanding the comprehensive safety information that
should be available for a chemical substance.
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Caption: Logical flow of information in a Safety Data Sheet (SDS).
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Conclusion and Recommendations

The available safety data for monosodium malonate is incomplete, and the information for
related sodium malonate salts is conflicting. Researchers, scientists, and drug development
professionals should exercise caution and:

o Always consult the specific SDS provided by the supplier for the exact material being used.

e Assume the most stringent hazard classification when data is conflicting or unavailable,
implementing appropriate personal protective equipment (gloves, eye protection) and
engineering controls (e.g., use in a well-ventilated area or fume hood).

o Consider conducting toxicological testing based on OECD guidelines if monosodium
malonate is a critical component in a formulation intended for further development, to
ensure a comprehensive understanding of its safety profile.

This guide serves as a summary of the currently available information and should be used in
conjunction with professional judgment and a thorough risk assessment for any experimental
work involving monosodium malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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